Cas no 858764-21-3 (3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate)
858764-21-3 structure
Product Name:3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate
CAS No:858764-21-3
MF:C20H21NO5
MW:355.384445905685
CID:5420702
PubChem ID:5572424
Update Time:2024-03-01
3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Chemical and Physical Properties
Names and Identifiers
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- 3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate
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- Inchi: 1S/C20H21NO5/c1-21(2)10-14-16(22)7-6-13-19(23)15(11-26-20(13)14)12-5-8-17(24-3)18(9-12)25-4/h5-9,11,22H,10H2,1-4H3
- InChI Key: DSTIKNIEOHPCKA-UHFFFAOYSA-N
- SMILES: C1OC2=C(CN(C)C)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 355.14197277g/mol
- Monoisotopic Mass: 355.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.2Ų
3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-2564-2μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 2μmol |
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| Life Chemicals | F3385-2564-5μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-10μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-20μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-1mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-2mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-3mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-4mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-5mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2564-10mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one |
858764-21-3 | 10mg |
$79.0 | 2023-09-11 |
3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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